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Compound of Interest

Compound Name: (R)-(-)-5-Hexen-2-ol

Cat. No.: B103396 Get Quote

A Technical Guide to the Physical
Characteristics of (R)-(-)-5-Hexen-2-ol
This document provides an in-depth overview of the key physical characteristics of (R)-(-)-5-
Hexen-2-ol, with a specific focus on its boiling point and density. The information is intended

for researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Identity
(R)-(-)-5-Hexen-2-ol is a chiral secondary alcohol.

Chemical Formula: C₆H₁₂O[1][2]

Molecular Weight: 100.16 g/mol [1]

CAS Number: 17397-29-4[1]

Structure:

SMILES: C--INVALID-LINK--CCC=C

InChI Key: LNPNXWKVAFKIBX-ZCFIWIBFSA-N
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Physical Properties Data
The physical properties of (R)-(-)-5-Hexen-2-ol are critical for its handling, purification, and use

in various chemical processes. The boiling point and density are summarized below.

Physical Property Value Conditions Source

Boiling Point 130-131 °C at 760 mmHg (lit.)

140.1 °C at 760 mmHg [3]

Density 0.828 g/mL at 25 °C (lit.)

0.83 g/mL Not Specified [3]

Refractive Index n20/D 1.4320 at 20 °C

Experimental Protocols
The determination of boiling point and density for a liquid organic compound like (R)-(-)-5-
Hexen-2-ol follows established laboratory procedures. While the specific experimental reports

for this compound's determination are not detailed in the provided literature, the following

represents standard methodologies.

3.1. Determination of Boiling Point (Micro-Boiling Point Method)

This method is suitable for small quantities of a liquid.

Apparatus: Capillary tube (sealed at one end), thermometer, a small test tube (boiling tube),

heating bath (e.g., oil bath), and a stand with a clamp.

Procedure:

A small volume of the (R)-(-)-5-Hexen-2-ol sample is placed into the boiling tube.

The capillary tube is placed into the boiling tube with its open end submerged in the liquid

and the sealed end upwards.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b103396?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/es/r-5-hexen-2-ol-dic178608.html
https://www.guidechem.com/encyclopedia/es/r-5-hexen-2-ol-dic178608.html
https://www.benchchem.com/product/b103396?utm_src=pdf-body
https://www.benchchem.com/product/b103396?utm_src=pdf-body
https://www.benchchem.com/product/b103396?utm_src=pdf-body
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The boiling tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in a heating bath.

The bath is heated slowly. As the temperature approaches the boiling point, air trapped in

the capillary tube will bubble out.[4]

The heat is increased until a steady stream of bubbles emerges from the capillary tube.

The heating is then stopped. The liquid will begin to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.[4]

3.2. Determination of Density

The density of a liquid is typically determined using a pycnometer or a digital density meter.

Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary), analytical balance, and a constant temperature water bath.

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed (m₁).

The pycnometer is filled with distilled water and placed in a constant temperature bath set

to a specific temperature (e.g., 25 °C) until it reaches thermal equilibrium. The mass is

then recorded (m₂).

The pycnometer is emptied, dried, and then filled with the (R)-(-)-5-Hexen-2-ol sample.

The filled pycnometer is again brought to the same constant temperature in the water

bath, and its mass is recorded (m₃).

The density of the sample (ρ_sample) is calculated using the formula: ρ_sample = [(m₃ -

m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the experimental

temperature.
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Workflow Visualization
The logical flow for the characterization of the physical properties of a chemical sample is

depicted below.
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Workflow for Physical Property Determination
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Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of a liquid chemical sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical characteristics of (R)-(-)-5-Hexen-2-ol boiling
point and density]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103396#physical-characteristics-of-r-5-hexen-2-ol-
boiling-point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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